Cas no 2137690-45-8 (7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno2,3-cpyridine)

7-(2,2,2-Trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine is a fluorinated heterocyclic compound featuring a fused thienopyridine core with a trifluoroethyl substituent. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoroethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug development. Its rigid thienopyridine scaffold offers a versatile platform for further functionalization, enabling the synthesis of diverse derivatives for structure-activity studies. The compound’s high purity and well-defined stereochemistry ensure reproducibility in experimental applications. Its utility in medicinal chemistry is underscored by its potential as a building block for bioactive molecules targeting CNS and inflammatory pathways.
7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno2,3-cpyridine structure
2137690-45-8 structure
Product Name:7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno2,3-cpyridine
CAS No:2137690-45-8
MF:C9H10F3NS
MW:221.242611408234
CID:6172020
PubChem ID:165864201
Update Time:2025-10-29

7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno2,3-cpyridine
    • 2137690-45-8
    • EN300-1075821
    • 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine
    • Inchi: 1S/C9H10F3NS/c10-9(11,12)5-7-8-6(1-3-13-7)2-4-14-8/h2,4,7,13H,1,3,5H2
    • InChI Key: KQFSCPXILALBSA-UHFFFAOYSA-N
    • SMILES: S1C=CC2CCNC(CC(F)(F)F)C1=2

Computed Properties

  • Exact Mass: 221.04860498g/mol
  • Monoisotopic Mass: 221.04860498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 40.3Ų

7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno2,3-cpyridine Pricemore >>

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Additional information on 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno2,3-cpyridine

Exploring the Potential of 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137690-45-8) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine (CAS No. 2137690-45-8) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique thienopyridine scaffold and trifluoroethyl substitution, is being investigated for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and target specificity.

The compound's thieno[2,3-c]pyridine core is a notable feature that aligns with current trends in medicinal chemistry. This scaffold is increasingly recognized for its versatility in interacting with biological targets, making it a valuable building block for novel therapeutic agents. The incorporation of the trifluoroethyl group adds another dimension to the molecule's properties, potentially influencing its metabolic stability and lipophilicity - key factors in modern drug design.

Recent studies have highlighted the growing importance of fluorinated compounds in pharmaceutical research, with 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine representing an interesting example of this trend. The strategic placement of fluorine atoms in drug candidates has been shown to improve various pharmacokinetic parameters, a fact that has led to increased research into compounds like CAS No. 2137690-45-8.

From a synthetic chemistry perspective, the preparation of 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine presents interesting challenges and opportunities. The development of efficient synthetic routes to this compound has been a focus of recent research, with particular attention paid to optimizing yield and purity while maintaining cost-effectiveness - a crucial consideration in pharmaceutical manufacturing.

The potential therapeutic applications of this compound are currently being explored in various research settings. While specific indications cannot be discussed without clinical validation, the structural features of 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine suggest possible utility in addressing several unmet medical needs. Researchers are particularly interested in how the compound's unique combination of a thienopyridine core and trifluoroethyl moiety might influence its biological activity.

In the context of current pharmaceutical trends, the investigation of CAS No. 2137690-45-8 aligns with several important directions in drug discovery. These include the development of targeted therapies, the exploration of novel heterocyclic compounds, and the optimization of drug-like properties through strategic fluorination. These aspects make 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine a compound worth watching in coming years.

Quality control and analytical characterization of 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine represent another important area of study. Advanced analytical techniques including HPLC, NMR, and mass spectrometry are being employed to ensure the compound meets the stringent purity requirements for pharmaceutical applications. These efforts are crucial for establishing reliable structure-activity relationships in subsequent biological evaluations.

The growing body of research surrounding CAS No. 2137690-45-8 reflects broader trends in medicinal chemistry, where innovative molecular architectures are being explored to address complex biological challenges. As our understanding of 7-(2,2,2-trifluoroethyl)-4H,5H,6H,7H-thieno[2,3-c]pyridine deepens, it may open new avenues for therapeutic intervention and contribute to the development of next-generation pharmaceutical agents.

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